Cas no 338747-56-1 ((2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone)

(2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone is a heterocyclic compound featuring a pyridine and benzoxazine moiety linked by a carbonyl group. Its molecular structure, incorporating both chloro and methyl substituents, makes it a versatile intermediate in organic synthesis, particularly for agrochemical and pharmaceutical applications. The compound exhibits stability under standard conditions and demonstrates reactivity suitable for further functionalization, such as nucleophilic substitution or coupling reactions. Its rigid scaffold may contribute to binding affinity in bioactive molecules, offering potential utility in the development of novel pesticides or therapeutic agents. The presence of both electron-withdrawing and electron-donating groups enhances its synthetic flexibility for tailored modifications.
(2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone structure
338747-56-1 structure
Product Name:(2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
CAS No:338747-56-1
MF:C15H13ClN2O2
MW:288.728922605515
CID:5025531
Update Time:2025-06-06

(2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
    • 4-(2-chloropyridine-3-carbonyl)-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
    • Oprea1_796416
    • MLS000721739
    • HMS2671A20
    • SMR000335213
    • (2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
    • Inchi: 1S/C15H13ClN2O2/c1-10-9-20-13-7-3-2-6-12(13)18(10)15(19)11-5-4-8-17-14(11)16/h2-8,10H,9H2,1H3
    • InChI Key: SMFJPYFKEHUIKZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(N1C2C=CC=CC=2OCC1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 366
  • XLogP3: 3
  • Topological Polar Surface Area: 42.4

(2-Chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
4M-328S-1MG
(2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
338747-56-1 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
4M-328S-5MG
(2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
338747-56-1 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
4M-328S-10MG
(2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
338747-56-1 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
4M-328S-50MG
(2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
338747-56-1 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
4M-328S-100MG
(2-chloro-3-pyridinyl)(3-methyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methanone
338747-56-1 >90%
100mg
£146.00 2025-02-08
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